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Compound of Interest

Compound Name: 4-(Phenylethynyl)benzaldehyde

Cat. No.: B1269893 Get Quote

Core Synthesis Pathway: Sonogashira Coupling
The Sonogashira coupling is a powerful and widely used cross-coupling reaction in organic

synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or

vinyl halide. In the context of 4-(phenylethynyl)benzaldehyde synthesis, this reaction typically

involves the coupling of phenylacetylene with a 4-halobenzaldehyde, catalyzed by a palladium

complex. A copper(I) co-catalyst is often employed, though copper-free methods have also

been developed.

The general reaction scheme is as follows:
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Reactants

Product

4-Halobenzaldehyde
(X = I, Br, Cl)

4-(Phenylethynyl)benzaldehydePhenylacetylene

Catalyst System
- Pd catalyst (e.g., PdCl₂(PPh₃)₂)

- Cu(I) co-catalyst (optional)
- Base (e.g., NEt₃, K₂CO₃)
- Solvent (e.g., THF, DMA)
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Synthesis

Work-up

Purification

Reaction Setup
(Reactants, Catalyst, Solvent)

Sonogashira Coupling
(Heating, Stirring)

Quenching
(e.g., with water)

Extraction
(e.g., with Ethyl Acetate)

Drying
(e.g., with MgSO₄)

Solvent Removal
(Rotary Evaporation)

Column Chromatography

Pure 4-(Phenylethynyl)benzaldehyde
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To cite this document: BenchChem. [Key literature references for 4-
(Phenylethynyl)benzaldehyde synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269893#key-literature-references-for-4-
phenylethynyl-benzaldehyde-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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